Cas no 787580-93-2 (3-Oxo-2,3-dihydro-1H-indazole-5-carboxylic acid)

3-Oxo-2,3-dihydro-1H-indazole-5-carboxylic acid is a heterocyclic compound featuring an indazole core with a carboxylic acid substituent at the 5-position and a keto group at the 3-position. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of biologically active molecules. Its rigid aromatic framework and functional groups allow for versatile derivatization, enabling applications in drug discovery and material science. The compound exhibits good stability under standard conditions, facilitating handling and storage. Its purity and well-defined structure ensure reproducibility in research and industrial applications, making it a reliable choice for synthetic chemistry and medicinal chemistry studies.

3-Oxo-2,3-dihydro-1H-indazole-5-carboxylic acid structure

787580-93-2 structure

Product Name:3-Oxo-2,3-dihydro-1H-indazole-5-carboxylic acid

CAS No:787580-93-2

MF:C₈H₆N₂O₃

MW:178.14484167099

MDL:MFCD07781586

CID:554944

Update Time:2025-10-29

3-Oxo-2,3-dihydro-1H-indazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 3-Oxo-2,3-dihydro-1H-indazole-5-carboxylic acid
- 1H-Indazole-5-carboxylicacid, 2,3-dihydro-3-oxo-
- 3-Hydroxy-5-(1H)indazole carboxylic acid
- 3-HYDROXYINDAZOLE-5-CARBOXYLIC ACID
- 3-HYDROXY-5-(1H)INDAZOLE CARBOXYLIC ACID
- 3-Hydroxy-1H-indazole-5-carboxylic acid
- JAPGBCYHMJSRNG-UHFFFAOYSA-N
- MB04876
- AK139884
- 3-OXO-1,2-DIHYDROINDAZOLE-5-CARBOXYLIC ACID
- Z2160914636
- MDL： MFCD07781586
- Inchi： 1S/C8H6N2O3/c11-7-5-3-4(8(12)13)1-2-6(5)9-10-7/h1-3H,(H,12,13)(H2,9,10,11)
- InChI Key： JAPGBCYHMJSRNG-UHFFFAOYSA-N
- SMILES： O=C1C2C=C(C(=O)O)C=CC=2NN1

Computed Properties

Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 254
Topological Polar Surface Area: 78.4

3-Oxo-2,3-dihydro-1H-indazole-5-carboxylic acid Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H332-H335
Warning Statement： P261-P280-P305+P351+P338
Storage Condition：Sealed in dry,Room Temperature

3-Oxo-2,3-dihydro-1H-indazole-5-carboxylic acid Pricemore >>

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